Cas no 2416228-82-3 ({2-oxabicyclo3.1.1heptan-1-yl}methanesulfonyl chloride)

• Product Name: {2-oxabicyclo3.1.1heptan-1-yl}methanesulfonyl chloride
• CAS No: 2416228-82-3
• MF: C₇H₁₁ClO₃S
• MW: 210.678440332413
• MDL: MFCD32668293
• CID: 5674913
• PubChem ID: 146155673
• Update Time: 2025-05-19

{2-oxabicyclo3.1.1heptan-1-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[3.1.1]heptan-1-ylmethanesulfonyl chloride
• {2-oxabicyclo[3.1.1]heptan-1-yl}methanesulfonyl chloride
• EN300-26638732
• EN300-37375361
• [(1r,5s)-2-oxabicyclo[3.1.1]heptan-1-yl]methanesulfonyl chloride
• 2416228-82-3
• {2-oxabicyclo3.1.1heptan-1-yl}methanesulfonyl chloride

• MDL： MFCD32668293
• Inchi： 1S/C7H11ClO3S/c8-12(9,10)5-7-3-6(4-7)1-2-11-7/h6H,1-5H2
• InChI Key： XEUXBQDYKSXGBC-UHFFFAOYSA-N
• SMILES： ClS(CC12CC(CCO1)C2)(=O)=O

Computed Properties

• Exact Mass: 210.0117431g/mol
• Monoisotopic Mass: 210.0117431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.8Ų

Additional information on {2-oxabicyclo3.1.1heptan-1-yl}methanesulfonyl chloride

Introduction to {2-oxabicyclo3.1.1heptan-1-yl}methanesulfonyl chloride (CAS No: 2416228-82-3)

{2-oxabicyclo3.1.1heptan-1-yl}methanesulfonyl chloride} is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by its CAS number 2416228-82-3, belongs to the class of bicyclic sulfonamides and has shown promise in various synthetic transformations and drug development processes.

The molecular structure of {2-oxabicyclo3.1.1heptan-1-yl}methanesulfonyl chloride consists of a bicyclic framework with a methanesulfonyl chloride functional group attached to it. This structural motif makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules. The presence of the oxabicyclo ring system imparts rigidity and specific spatial orientation to the molecule, which can be exploited in designing novel bioactive compounds.

In recent years, there has been a growing interest in the development of sulfonamide derivatives as pharmacological agents due to their broad spectrum of biological activities. {2-oxabicyclo3.1.1heptan-1-yl}methanesulfonyl chloride has been investigated for its potential role as a building block in the synthesis of sulfonamides with therapeutic applications. These derivatives have shown promise in various preclinical studies, particularly in the inhibition of enzymes and receptors involved in inflammatory and infectious diseases.

One of the most notable applications of {2-oxabicyclo3.1.1heptan-1-yl}methanesulfonyl chloride is its use as a precursor in the synthesis of novel heterocyclic compounds. Heterocycles are an essential class of molecules in medicinal chemistry, often serving as key structural components in drugs targeting a wide range of diseases. The bicyclic scaffold present in this compound provides a stable platform for further functionalization, allowing chemists to tailor the properties of the resulting molecules for specific biological activities.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of {2-oxabicyclo3.1.1heptan-1-yl}methanesulfonyl chloride, making it more accessible for research and industrial applications. These improvements have been driven by the demand for high-quality intermediates in drug discovery programs, where precision and yield are critical factors. The compound's stability under various reaction conditions also makes it a valuable asset in multi-step synthetic routes.

The chemical reactivity of {2-oxabicyclo3.1.1heptan-1-yl}methanesulfonyl chloride is another area of interest for researchers. The methanesulfonyl chloride group is known for its ability to participate in nucleophilic substitution reactions, allowing for the introduction of diverse functional groups into the molecule. This reactivity has been leveraged to create libraries of sulfonamide derivatives with tailored properties, which can then be screened for biological activity.

In addition to its synthetic utility, {2-oxabicyclo3.1.1heptan-1-yl}methanesulfonyl chloride has been explored for its potential role in material science applications. The unique structural features of this compound make it a candidate for developing new materials with enhanced properties, such as improved thermal stability or mechanical strength. These applications are still in the early stages of research but hold significant promise for future advancements.

The safety and handling protocols for {2-oxabicyclo3.1.1heptan-1-yl}methanesulfonyl chloride are designed to ensure safe laboratory practices while maintaining efficiency in research and industrial settings. Proper storage conditions, such as temperature control and inert atmosphere preservation, are essential to maintain the integrity of the compound during long-term storage or transport.

The environmental impact of using {2-oxabicyclo3.1.1heptan-1-yl}methanesulfonyl chloride has also been considered in recent research efforts. Efforts have been made to develop greener synthetic routes that minimize waste and reduce hazardous byproducts, aligning with global initiatives to promote sustainable chemistry practices.

In conclusion, {2-oxabicyclo3.1.1heptan-1-yl}methanesulfonyl chloride (CAS No: 2416228-82-3) is a multifaceted compound with significant potential in pharmaceutical and chemical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel bioactive molecules and advanced materials alike.